Cas no 412278-71-8 (6-Amino-1,2,4-triazine-5-carboxylic acid)

• Product Name: 6-Amino-1,2,4-triazine-5-carboxylic acid
• CAS No: 412278-71-8
• MF: C₄H₄N₄O₂
• MW: 140.100159645081
• MDL: MFCD07371670
• CID: 326393
• PubChem ID: 45089104
• Update Time: 2025-10-31

6-Amino-1,2,4-triazine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-1,2,4-triazine-5-carboxylic acid
• 1,2,4-TRIAZINE-5-CARBOXYLIC ACID, 6-AMINO-
• 6-Amino-[1,2,4]triazine-5-carboxylic acid
• SB37099
• SCHEMBL15306857
• 412278-71-8
• 1,2,4-Triazine-5-carboxylicacid,6-amino-(9CI)
• SY345798
• MFCD07371670
• AKOS006285822
• 6-Amino-1,2,4-triazine-5-carboxylicacid
• CS-0271081
• EN300-6432076
• DTXSID90666391
• FT-0692847
• G84564
• DB-070151

• MDL： MFCD07371670
• Inchi： 1S/C4H4N4O2/c5-3-2(4(9)10)6-1-7-8-3/h1H,(H2,5,8)(H,9,10)
• InChI Key： ANYNZUPMAFITPJ-UHFFFAOYSA-N
• SMILES： OC(C1C(=NN=CN=1)N)=O

Computed Properties

• Exact Mass: 140.03300
• Monoisotopic Mass: 140.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 102A^2

Experimental Properties

• Density: 1.67
• Boiling Point: 482.485°C at 760 mmHg
• Flash Point: 245.598°C
• Refractive Index: 1.679
• PSA: 101.99000
• LogP: -0.26680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines

Additional information on 6-Amino-1,2,4-triazine-5-carboxylic acid

Introduction to 6-Amino-1,2,4-triazine-5-carboxylic acid (CAS No. 412278-71-8)

6-Amino-1,2,4-triazine-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 412278-71-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the triazine family, a class of molecules characterized by a three-membered ring containing three nitrogen atoms. The presence of both amino and carboxylic acid functional groups makes 6-Amino-1,2,4-triazine-5-carboxylic acid a versatile intermediate in the synthesis of various pharmacologically active agents and specialty chemicals.

The structural framework of 6-Amino-1,2,4-triazine-5-carboxylic acid (CAS No. 412278-71-8) consists of a central triazine ring substituted with an amino group at the 6-position and a carboxylic acid moiety at the 5-position. This specific arrangement of functional groups imparts unique reactivity and binding properties, making it a valuable building block in medicinal chemistry. The compound’s ability to participate in hydrogen bonding and coordinate with metal ions further enhances its utility in drug design and catalytic applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. 6-Amino-1,2,4-triazine-5-carboxylic acid (CAS No. 412278-71-8) has been studied for its role in the synthesis of bioactive molecules targeting various disease pathways. For instance, derivatives of this compound have been explored as inhibitors of enzymes involved in cancer metabolism and as modulators of immune responses. The carboxylic acid group provides a site for further derivatization, allowing chemists to tailor the properties of the molecule for specific biological targets.

One of the most compelling aspects of 6-Amino-1,2,4-triazine-5-carboxylic acid (CAS No. 412278-71-8) is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop novel scaffolds with improved pharmacokinetic profiles and enhanced binding affinity to biological receptors. For example, studies have demonstrated its utility in creating small-molecule inhibitors that disrupt protein-protein interactions critical for pathogenic processes. The versatility of this compound underscores its importance as a key intermediate in modern drug discovery.

The synthesis of 6-Amino-1,2,4-triazine-5-carboxylic acid (CAS No. 412278-71-8) typically involves multi-step organic transformations starting from readily available precursors. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. Techniques such as catalytic hydrogenation and regioselective functionalization have been optimized to enhance yield and purity, ensuring that researchers can reliably incorporate this building block into their synthetic strategies.

From a biochemical perspective, the amino and carboxylic acid groups in 6-Amino-1,2,4-triazine-5-carboxylic acid (CAS No. 412278-71-8) contribute to its interaction with biological systems. The amino group can form salt bridges with negatively charged residues on proteins, while the carboxylic acid group can engage in hydrogen bonding or coordinate with metal ions present in biological fluids. These interactions are crucial for modulating the activity of target enzymes and receptors, making this compound a valuable tool in rational drug design.

In conclusion,6-Amino-1,2,4-triazine-5-carboxylic acid (CAS No. 412278-71-8) represents a significant advancement in heterocyclic chemistry with broad implications for pharmaceutical research and development. Its unique structural features and reactivity make it an indispensable intermediate for synthesizing novel bioactive compounds. As our understanding of disease mechanisms continues to evolve,6-Amino-1,2,4-triazine-5-carboxylic acid will likely play an increasingly important role in addressing unmet medical needs through innovative chemical solutions.